Cas no 2228436-07-3 ({8-oxa-2-azaspiro4.5decan-3-yl}methanol hydrochloride)
{8-oxa-2-azaspiro4.5decan-3-yl}methanol hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- {8-oxa-2-azaspiro4.5decan-3-yl}methanol hydrochloride
- {8-oxa-2-azaspiro[4.5]decan-3-yl}methanol hydrochloride
-
- Inchi: 1S/C9H17NO2.ClH/c11-6-8-5-9(7-10-8)1-3-12-4-2-9;/h8,10-11H,1-7H2;1H
- InChI Key: HKTDSXMBMZNEQB-UHFFFAOYSA-N
- SMILES: C(C1NCC2(CCOCC2)C1)O.Cl
{8-oxa-2-azaspiro4.5decan-3-yl}methanol hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1722457-0.05g |
{8-oxa-2-azaspiro[4.5]decan-3-yl}methanol hydrochloride |
2228436-07-3 | 95.0% | 0.05g |
$218.0 | 2025-02-20 | |
| Enamine | EN300-1722457-0.1g |
{8-oxa-2-azaspiro[4.5]decan-3-yl}methanol hydrochloride |
2228436-07-3 | 95.0% | 0.1g |
$326.0 | 2025-02-20 | |
| Enamine | EN300-1722457-0.25g |
{8-oxa-2-azaspiro[4.5]decan-3-yl}methanol hydrochloride |
2228436-07-3 | 95.0% | 0.25g |
$466.0 | 2025-02-20 | |
| Enamine | EN300-1722457-0.5g |
{8-oxa-2-azaspiro[4.5]decan-3-yl}methanol hydrochloride |
2228436-07-3 | 95.0% | 0.5g |
$735.0 | 2025-02-20 | |
| Enamine | EN300-1722457-1.0g |
{8-oxa-2-azaspiro[4.5]decan-3-yl}methanol hydrochloride |
2228436-07-3 | 95.0% | 1.0g |
$943.0 | 2025-02-20 | |
| Enamine | EN300-1722457-2.5g |
{8-oxa-2-azaspiro[4.5]decan-3-yl}methanol hydrochloride |
2228436-07-3 | 95.0% | 2.5g |
$1848.0 | 2025-02-20 | |
| Enamine | EN300-1722457-5.0g |
{8-oxa-2-azaspiro[4.5]decan-3-yl}methanol hydrochloride |
2228436-07-3 | 95.0% | 5.0g |
$2732.0 | 2025-02-20 | |
| Enamine | EN300-1722457-10.0g |
{8-oxa-2-azaspiro[4.5]decan-3-yl}methanol hydrochloride |
2228436-07-3 | 95.0% | 10.0g |
$4052.0 | 2025-02-20 | |
| Enamine | EN300-1722457-1g |
{8-oxa-2-azaspiro[4.5]decan-3-yl}methanol hydrochloride |
2228436-07-3 | 95% | 1g |
$943.0 | 2023-09-20 | |
| Enamine | EN300-1722457-5g |
{8-oxa-2-azaspiro[4.5]decan-3-yl}methanol hydrochloride |
2228436-07-3 | 95% | 5g |
$2732.0 | 2023-09-20 |
{8-oxa-2-azaspiro4.5decan-3-yl}methanol hydrochloride Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on {8-oxa-2-azaspiro4.5decan-3-yl}methanol hydrochloride
Introduction to {8-oxa-2-azaspiro[4.5]decan-3-yl}methanol hydrochloride (CAS No. 2228436-07-3)
{8-oxa-2-azaspiro[4.5]decan-3-yl}methanol hydrochloride (CAS No. 2228436-07-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and the presence of an oxo group, exhibits promising pharmacological properties, making it a valuable candidate for various therapeutic applications.
The chemical structure of {8-oxa-2-azaspiro[4.5]decan-3-yl}methanol hydrochloride is defined by its spirocyclic framework, which consists of a four-membered ring fused to a five-membered ring, with an oxygen atom and a nitrogen atom incorporated into the structure. The presence of the hydroxyl group and the hydrochloride salt form further contribute to its unique chemical and biological properties.
Recent studies have highlighted the potential of {8-oxa-2-azaspiro[4.5]decan-3-yl}methanol hydrochloride in various therapeutic areas. One of the most notable applications is in the treatment of neurological disorders, particularly those involving cognitive impairment and neurodegenerative diseases. Research has shown that this compound can effectively cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders.
In addition to its potential in neurological disorders, {8-oxa-2-azaspiro[4.5]decan-3-yl}methanol hydrochloride has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are key mediators of inflammation in various diseases.
The pharmacokinetic profile of {8-oxa-2-azaspiro[4.5]decan-3-yl}methanol hydrochloride has been extensively studied to understand its behavior in biological systems. Results from these studies indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its therapeutic efficacy and safety. The compound's high bioavailability and low toxicity make it an attractive candidate for further clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of {8-oxa-2-azaspiro[4.5]decan-3-yl}methanol hydrochloride in various indications. Early-phase trials have shown promising results, with patients demonstrating significant improvements in cognitive function and reduced inflammatory markers. These findings have generated considerable interest among researchers and pharmaceutical companies, leading to increased investment in the development of this compound.
The synthetic route for producing {8-oxa-2-azaspiro[4.5]decan-3-yl}methanol hydrochloride has been optimized to ensure high yields and purity. The process involves several key steps, including the formation of the spirocyclic core, introduction of the oxo group, and final conversion to the hydrochloride salt form. Advanced synthetic techniques and catalysts have been employed to enhance the efficiency and scalability of the synthesis process.
In conclusion, {8-oxa-2-azaspiro[4.5]decan-3-yl}methanol hydrochloride (CAS No. 2228436-07-3) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its promising pharmacological properties, positions it as a valuable candidate for treating various neurological disorders and inflammatory conditions. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, contributing to the development of new treatments for unmet medical needs.
2228436-07-3 ({8-oxa-2-azaspiro4.5decan-3-yl}methanol hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)